JWH 122 N-(5-hydroxypentyl) metabolite-d5
Overview
Description
JWH 122 N-(5-hydroxypentyl) metabolite-d5 contains five deuterium atoms at the 2, 4 ,5, 6, and 7 positions. It is intended for use as an internal standard for the quantification of JWH 122 N-(5-hydroxypentyl) metabolite by GC- or LC-mass spectrometry. JWH 122 is a synthetic cannabinoid (CB) of the naphthoylindole class that is structurally related to JWH 018 and JWH 073. It displays high-affinities for both CB1 (Ki = 0.69 nM) and CB2 (Ki = 1.2 nM) receptors. JWH 122 N-(5-hydroxypentyl) metabolite is a metabolite of JWH 122 that is characterized by monohydroxylation of the N-alkyl chain. Currently, there are no reports of its biological activity.
Scientific Research Applications
1. Metabolism of JWH-122
JWH-122 is a synthetic cannabinoid that has been extensively studied for its metabolism in both in vitro and in vivo models. The compound undergoes various metabolic transformations, including hydroxylation on the naphthalene and indole moieties, dehydrogenation, and cleavage of the N-pentyl side chain. Metabolites such as dihydrodiol, formed via epoxide formation on the naphthalene moiety, and a metabolite carrying a carboxyl group on the N-pentyl side chain have been identified. These metabolites are excreted in conjugated forms as glucuronide or sulfate in urine, with conjugation rates above 50% (De Brabanter et al., 2013).
2. Analytical Detection and Differentiation of JWH-122 Metabolites
The detection of JWH-122 metabolites in biological samples is crucial for forensic and toxicological purposes. Techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) have been developed to identify and quantify these metabolites. For instance, specific metabolites such as 5-hydroxypentyl JWH-018 have been synthesized and analyzed to elucidate the structure-specific mass spectral fragmentations and retention properties, aiding in the confirmation of the consumption of synthetic cannabinoids (Emerson et al., 2013).
3. Distinction Between JWH-122 and Other Synthetic Cannabinoids
Differentiating the use of various synthetic cannabinoids can be challenging due to the structural similarities and overlapping metabolic profiles. However, studies have indicated that certain metabolites and their concentration ratios can serve as distinguishing markers. For example, the concentration ratio of the N-(5-hydroxypentyl) metabolite to the N-(4-hydroxypentyl) metabolite of JWH-018 can be used as a criterion to differentiate between the abuse of different synthetic cannabinoids (Jang et al., 2014).
4. Pharmacological Activity of Metabolites
The metabolites of synthetic cannabinoids, including JWH-122, are not merely inactive byproducts. Some retain affinity and activity for cannabinoid receptors. For instance, JWH-018-N-(5-hydroxypentyl) β-D-glucuronide, a major glucuronidated metabolite of JWH-018, binds to cannabinoid type 1 receptors (CB1Rs) and possesses antagonistic activity at these receptors, indicating the complexity and significance of metabolite interactions at the receptor level (Seely et al., 2012).
properties
Product Name |
JWH 122 N-(5-hydroxypentyl) metabolite-d5 |
|---|---|
Molecular Formula |
C25H20D5NO2 |
Molecular Weight |
376.5 |
InChI |
InChI=1S/C21H22ClNO2/c1-15(24)7-6-12-23-14-18(17-9-3-5-11-20(17)23)21(25)13-16-8-2-4-10-19(16)22/h2-5,8-11,14-15,24H,6-7,12-13H2,1H3/i3D,5D,9D,11D,14D |
InChI Key |
ALUOSHHIHVCMCU-QMJOWLLBSA-N |
SMILES |
O=C(C1=CC=C(C)C2=C1C=CC=C2)C3=C([2H])N(CCCCCO)C4=C([2H])C([2H])=C([2H])C([2H])=C43 |
synonyms |
MAM2201 N-(5-hydroxypentyl) metabolite-d5 |
Origin of Product |
United States |
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